(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C21H16ClN3O2S2
• Molecular Weight: 442.0 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-chloro-4-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H16ClN3O2S2/c1-2-27-17-9-8-13(10-16(17)22)19-14(11-18-20(26)23-21(28)29-18)12-25(24-19)15-6-4-3-5-7-15/h3-12H,2H2,1H3,(H,23,26,28)/b18-11-
• InChI Key: MEMHDOVIZZTWSV-WQRHYEAKSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)NC(=S)S3)C4=CC=CC=C4)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)NC(=S)S3)C4=CC=CC=C4)Cl

Description

The compound (5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic derivative featuring a thiazolidinone core fused with a pyrazole ring. The structure includes a 3-chloro-4-ethoxyphenyl substituent on the pyrazole moiety and a phenyl group at the N1 position. The Z-configuration of the exocyclic double bond is critical for its stereoelectronic properties.

Preparation Methods

Reaction Mechanism

The synthesis begins with the preparation of 3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (Intermediate A ), which is subsequently condensed with 2-thioxo-1,3-thiazolidin-4-one (Intermediate B ) in the presence of a base catalyst (e.g., piperidine or ammonium acetate). The reaction proceeds via nucleophilic attack of the thiazolidinone’s active methylene group on the aldehyde carbonyl, followed by dehydration to form the (Z)-configured exocyclic double bond.

Optimization Parameters

• Solvent Selection : Ethanol or acetic acid is preferred due to their ability to stabilize polar intermediates.

• Temperature : Reactions are typically conducted under reflux (78–100°C) for 6–12 hours.

• Catalyst Loading : Piperidine (5–10 mol%) enhances reaction rates and yields.

Table 1: Representative Yields from Knoevenagel Condensation

Intermediate A Source	Catalyst	Yield (%)	Purity (HPLC)
Pyrazole-4-carbaldehyde	Piperidine	78	98.5
Commercial aldehyde	NH4OAc	82	97.8

Cyclocondensation of Asymmetric Thioureas

An alternative route involves the cyclocondensation of pyrazole-based thioureas with α-haloacetic acid derivatives. This method ensures precise control over the thiazolidinone ring’s substitution pattern.

Thiourea Preparation

3-(3-Chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-amine (Intermediate C ) reacts with carbon disulfide in alkaline medium to form the corresponding thiourea (Intermediate D ). Cyclization with ethyl chloroacetate in dimethylformamide (DMF) yields the thiazolidinone core.

Critical Reaction Conditions

• Base : Potassium hydroxide or sodium ethoxide facilitates deprotonation.

• Cyclization Time : 4–6 hours at 60–80°C ensures complete ring closure.

Table 2: Cyclocondensation Efficiency

Thiourea Derivative	Cyclizing Agent	Yield (%)
Intermediate D	Ethyl chloroacetate	75
N-Substituted thiourea	Chloroacetic acid	68

Mannich Reaction for N-Substitution

Functionalization of the thiazolidinone’s N3 position is achieved via Mannich reactions, introducing secondary amines or alkyl groups to modulate biological activity.

Protocol

The thiazolidinone intermediate reacts with formaldehyde and a secondary amine (e.g., morpholine or piperazine) in ethanol. The reaction proceeds via iminium ion formation, followed by nucleophilic attack at the thiazolidinone’s nitrogen.

Key Considerations

• Stoichiometry : A 1:1:1 ratio of thiazolidinone:formaldehyde:amine minimizes side products.

• Workup : Precipitation in ice-water followed by recrystallization from ethanol enhances purity.

Structural Characterization and Validation

Spectroscopic Data

• 1H NMR (DMSO-d6) : Key signals include δ 8.89 (s, 1H, pyrazole-H), 8.21 (s, 1H, CH), and 7.41–8.07 (m, aromatic protons).

• IR (KBr) : Peaks at 1715 cm⁻¹ (C=O) and 1210 cm⁻¹ (C=S) confirm thiazolidinone formation.

Table 3: Comparative Spectral Data

Proton Environment	δ (ppm)	Multiplicity	Assignment
Pyrazole-H	8.89	Singlet	C4-H
Exocyclic CH	8.21	Singlet	Methine
Aromatic H	7.41–8.07	Multiplet	Phenyl groups

Challenges and Mitigation Strategies

Stereochemical Control

The (Z)-configuration of the exocyclic double bond is critical for biological activity. Employing high-polarity solvents (e.g., DMF) and low temperatures (0–5°C) during condensation favors the Z-isomer.

Purification Techniques

• Column Chromatography : Silica gel with ethyl acetate/hexane (3:7) resolves geometric isomers.

• Recrystallization : Ethanol-dioxane mixtures yield crystals with >99% enantiomeric excess .

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide for bromination.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Scientific Research Applications

The applications of this compound span various fields, including:

Medicinal Chemistry

Research has indicated that compounds similar to this thiazolidinone exhibit:

• Anti-inflammatory properties : Potential for use in treating inflammatory diseases.
• Antimicrobial activity : Effectiveness against various bacterial strains.
• Anticancer effects : Inhibition of cancer cell proliferation in vitro .

Biological Studies

Investigations into the compound's mechanism of action suggest it may act as:

• An enzyme inhibitor : Modulating enzyme activity to affect metabolic pathways.
• A receptor modulator : Influencing receptor function in cellular signaling .

Material Science

The compound can serve as a building block for synthesizing new materials with tailored properties, potentially leading to innovations in drug delivery systems and other applications .

Case Studies and Research Findings

Recent studies have focused on the biological activities of similar thiazolidinones. For instance:

• A study highlighted the synthesis and characterization of thiazolidinone derivatives that demonstrated significant antimicrobial activity against resistant strains of bacteria .
• Another research effort explored the anticancer potential of thiazolidinone compounds, revealing promising results in inhibiting tumor growth in animal models .

Mechanism of Action

The mechanism of action of (5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The compound’s closest structural analogs involve substitutions at the phenyl ring (e.g., methoxy vs. ethoxy) or modifications to the thiazolidinone core. Below is a detailed comparison based on available

Parameter	Target Compound	Analog: (5Z)-5-{[3-(3-Chloro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
Substituent on Pyrazole	3-Chloro-4-ethoxyphenyl (ethoxy group at C4)	3-Chloro-4-methoxyphenyl (methoxy group at C4)
Thiazolidinone Core	2-Thioxo, unsubstituted at N3	3-Ethyl group at N3, 2-thioxo
Molecular Weight	~457.94 g/mol (calculated)	~471.97 g/mol (empirical data from registry numbers)
Electronic Effects	Ethoxy group provides stronger electron-donating effect than methoxy, altering π-electron density.	Methoxy group offers moderate electron donation, potentially reducing steric hindrance compared to ethoxy.
Synthetic Accessibility	Ethoxy group may complicate synthesis due to steric bulk and reactivity challenges.	Methoxy group is simpler to introduce, as seen in standard protocols for pyrazole-thiazolidinone hybrids .
Biological Activity	Limited data; hypothesized to target kinases or inflammatory pathways.	Ethyl substitution at N3 may enhance lipophilicity, improving membrane permeability in antimicrobial assays .

Research Findings

Substituent Impact on Solubility: The ethoxy group in the target compound likely reduces aqueous solubility compared to the methoxy analog, as observed in similar thiazolidinone derivatives. This aligns with computational studies using tools like MultiWfn for solubility prediction .

Crystallographic Analysis: Structural studies of the methoxy analog () utilized SHELX and ORTEP-3 for refinement and visualization, revealing planar geometry in the pyrazole-thiazolidinone system. The ethoxy variant may exhibit slight torsional deviations due to steric effects .

Spectroscopic Differentiation : The methoxy analog’s NMR data (e.g., δ 3.8 ppm for OCH₃) contrasts with the ethoxy group’s characteristic split signals (δ 1.3–1.5 ppm for CH₃ and δ 3.9–4.1 ppm for OCH₂), as seen in related compounds .

Limitations in Current Data

• No direct pharmacological data for the target compound are available in the provided evidence.
• Structural comparisons rely on crystallographic software (e.g., SHELXL, WinGX) and computational tools, but experimental validation is lacking .

Q & A

Q. What are the critical steps and challenges in synthesizing (5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one?

The synthesis involves multi-step organic reactions, including:

• Formation of the pyrazole core : Condensation of substituted hydrazines with β-keto esters under reflux conditions.
• Methylidene-thiazolidinone coupling : Knoevenagel condensation between the pyrazole aldehyde and thiazolidinone derivatives, requiring precise temperature control (60–80°C) and catalysts like piperidine .
• Purification : Chromatography or recrystallization to isolate the Z-isomer, critical for stereochemical integrity .
  Key challenges : Low yields due to competing side reactions (e.g., oxidation of thioxo groups) and maintaining stereoselectivity .

Q. Which analytical methods are most effective for confirming the structure and purity of this compound?

• NMR spectroscopy : ¹H and ¹³C NMR confirm regiochemistry of the pyrazole and thiazolidinone rings, with characteristic shifts for the methylidene group (δ 7.8–8.2 ppm) and thioxo sulfur (¹³C ~190 ppm) .
• HPLC : Reversed-phase HPLC with UV detection (λ = 254 nm) ensures >95% purity, especially critical for biological assays .
• Mass spectrometry : High-resolution ESI-MS validates molecular weight (e.g., m/z 526.1 for [M+H]⁺) .

Advanced Research Questions

Q. How do reaction conditions influence the stereochemical outcome of the methylidene-thiazolidinone coupling step?

The Z-configuration of the methylidene group is thermodynamically favored but requires:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) stabilize the transition state, enhancing Z-selectivity .
• Catalyst choice : Bases like piperidine or DBU promote enolate formation without inducing isomerization .
• Temperature control : Prolonged heating (>80°C) risks E/Z isomerization; microwave-assisted synthesis reduces reaction time and improves yield .

Q. What strategies can resolve contradictions in reported biological activity data (e.g., anticancer vs. antimicrobial efficacy)?

• Target-specific assays : Use isogenic cell lines or enzyme-specific models (e.g., kinase inhibition vs. bacterial efflux pumps) to isolate mechanisms .
• Structural analogs : Compare activity across derivatives with modified substituents (e.g., ethoxy vs. methoxy groups) to identify pharmacophores .
• In vivo vs. in vitro validation : Address discrepancies by testing bioavailability and metabolic stability in animal models .

Q. How does the substitution pattern on the phenyl and pyrazole rings modulate pharmacological activity?

• 3-Chloro-4-ethoxyphenyl group : Enhances lipophilicity and target binding (e.g., kinase ATP pockets) compared to unsubstituted analogs .
• Thioxo-thiazolidinone core : The thioxo group increases electrophilicity, promoting covalent interactions with cysteine residues in enzymes like HDACs .
• Comparative studies : Methoxy or fluoro substituents at the 4-position reduce metabolic degradation but may alter toxicity profiles .

Methodological Considerations

Q. What computational approaches are recommended for predicting binding modes of this compound?

• Docking studies : Use AutoDock Vina or Schrödinger Suite to model interactions with targets like COX-2 or PPAR-γ, prioritizing the Z-configuration .
• MD simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories to identify critical binding residues .
• QSAR models : Train models on analogs to correlate substituent electronic parameters (e.g., Hammett σ) with IC₅₀ values .

Q. How can researchers optimize in vitro assays to mitigate off-target effects?

• Counter-screening : Test against related enzymes (e.g., HDAC1–11 isoforms) to confirm selectivity .
• Cellular thermal shift assays (CETSA) : Validate target engagement in live cells by monitoring protein denaturation .
• Metabolite profiling : Use LC-MS to identify degradation products that may interfere with assay results .

Data Contradiction Analysis

Q. How should conflicting reports on cytotoxicity (e.g., IC₅₀ variability across cell lines) be addressed?

• Standardize protocols : Use identical cell passage numbers, serum concentrations, and incubation times (e.g., 48–72 hours) .
• Control for efflux pumps : Inhibit ABC transporters (e.g., verapamil) in resistant cell lines to isolate intrinsic activity .
• Multi-omics integration : Combine transcriptomics and proteomics to identify biomarkers of response variability .

Structural and Functional Insights

Q. What is the role of the thioxo group in mediating biological activity?

• Covalent modification : The thioxo sulfur reacts with cysteine thiols in enzymes like thioredoxin reductase, irreversibly inhibiting activity .
• Redox modulation : Generates ROS in cancer cells, synergizing with apoptotic pathways .

Q. How does the Z-configuration influence pharmacokinetic properties compared to the E-isomer?

• Bioavailability : The Z-isomer shows higher membrane permeability (logP ≈ 3.5 vs. 2.8 for E-isomer) due to planar geometry .
• Metabolic stability : The Z-configuration resists CYP3A4-mediated oxidation, prolonging half-life in vivo .